Cas no 85559-61-1 (3-O-a-D-Glucosyl Isomaltol)

• Product Name: 3-O-a-D-Glucosyl Isomaltol
• CAS No: 85559-61-1
• Molecular Formula: C₁₂H₁₆O₈
• Molecular Weight: 288.250644683838
• CID: 1068941
• PubChem ID: 9835588

3-O-a-D-Glucosyl Isomaltol Properties

Names and Identifiers

• GLUCOSYLISOMALTOL
• 3-O-α-D-Glucosyl Isomaltol
• Ethanone, 1-[3-(α-D-glucopyranosyloxy)-2-furanyl]-
• 1-[3-(α-D-Glucopyranosyloxy)-2-furanyl]ethanone
• 2-Acetylfuran-3yl-α-D-glucopyranoside
• SCHEMBL1413806
• 1-[3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone
• 3-O-alpha-D-Glucosyl Isomaltol
• 85559-61-1
• 1-[3-(alpha-D-Glucopyranosyloxy)-2-furanyl]ethanone
• DTXSID701242125
• Ethanone, 1-[3-(a-D-glucopyranosyloxy)-2-furanyl]-
• 1-(3-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}furan-2-yl)ethan-1-one
• CHEBI:168818
• SCHEMBL14594226
• 1-[3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyuran-2-yl]ethanone
• 1-[3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone
• 3-O-a-D-Glucosyl Isomaltol
• 1-[3-(a-D-Glucopyranosyloxy)-2-furanyl]ethanone; 2-Acetylfuran-3yl-a-D-glucopyranoside;
• 1-[3-(I+/--D-Glucopyranosyloxy)-2-furanyl]ethanone

• InChIKey： RRYYNIJTMYUJDC-GPTQDWHKSA-N
• Inchi： 1S/C12H16O8/c1-5(14)11-6(2-3-18-11)19-12-10(17)9(16)8(15)7(4-13)20-12/h2-3,7-10,12-13,15-17H,4H2,1H3/t7-,8-,9+,10-,12+/m1/s1
• SMILES： O=C(C1OC=CC=1O[C@@H]1[C@H](O)[C@@H](O)[C@H](O)[C@H](O1)CO)C

Computed Properties

• Exact Mass: 288.08451746g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 288.08451746g/mol
• Heavy Atom Count: 20
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Boiling Point: No date available
• Melting Point: No date available
• Vapor Pressure: No date available
• Flash Point: No date available
• Color/Form: No date available
• Density: No date available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds